Methyl 4-(4-methylphenyl)-3-[(4-phenylpiperazin-1-yl)sulfonyl]thiophene-2-carboxylate

• IUPAC Name: methyl 4-(4-methylphenyl)-3-(4-phenylpiperazin-1-yl)sulfonylthiophene-2-carboxylate
• InChI: InChI=1S/C23H24N2O4S2/c1-17-8-10-18(11-9-17)20-16-30-21(23(26)29-2)22(20)31(27,28)25-14-12-24(13-15-25)19-6-4-3-5-7-19/h3-11,16H,12-15H2,1-2H3
• InChI Key: UGQALQHFMAASTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=C2S(=O)(=O)N3CCN(CC3)C4=CC=CC=C4)C(=O)OC
• Molecular Formula: C23H24N2O4S2
• Molecular Weight: 456.6 g/mol

Description

The compound "Methyl 4-(4-methylphenyl)-3-[(4-phenylpiperazin-1-yl)sulfonyl]thiophene-2-carboxylate" is a molecule that likely contains a thiophene ring, a sulfonyl group, and a piperazine ring as indicated by its name. Although none of the provided papers directly discuss this compound, they do provide insights into similar structures and functionalities that can be used to infer properties and reactivity patterns of the compound .

Synthesis Analysis

The synthesis of related sulfonyl thiophene compounds has been described in the literature. For instance, a series of methyl 3-amino-4-aryl(or methyl)sulfonylthiophene-2-carboxylates were synthesized from 3-alkoxy-2-aryI(or methyl)sulfonylacrylonitriles with methyl thioglycolate in the presence of triethylamine . This suggests that the synthesis of the compound might also involve the use of sulfonylacrylonitriles and thioglycolate derivatives in the presence of a base.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using various spectroscopic techniques. For example, the single crystal X-ray diffraction method was used to determine the structure of a related compound, confirming its structure with IR, NMR spectroscopy, and mass spectrometry . This implies that the molecular structure of "this compound" could potentially be elucidated using similar analytical methods.

Chemical Reactions Analysis

The reactivity of sulfonyl thiophene compounds can be inferred from the literature. For instance, the synthesis of 3-substituted methyl 4,6-dihydrothieno[3,4-b]thiophene-carboxylate 5,5-dioxides from 3-(phenylthio)-4-acyl-3-sulfolenes suggests that sulfonyl thiophenes can participate in [4 + 2] cycloaddition reactions . This information could be relevant when considering the chemical reactions that "this compound" might undergo.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been characterized using quantum mechanical calculations and spectroscopic investigations. For example, the molecular electrostatic potential, intramolecular contacts, and non-linear properties of a benzene-1-sulfonamide derivative were analyzed using DFT and TD-DFT calculations . These techniques could also be applied to the compound to predict its reactivity, stability, and physical properties.

Mechanism of Action

Target of Action

Phenylpiperazine derivatives are known to interact with various receptors in the central nervous system, including serotonin and dopamine receptors .

Mode of Action

The interaction of these compounds with their targets can lead to changes in neurotransmitter levels, which can result in altered neuronal signaling .

Biochemical Pathways

The affected pathways would largely depend on the specific receptors that the compound interacts with. For instance, if it interacts with serotonin receptors, it could affect the serotonergic pathway and influence mood and anxiety .

Pharmacokinetics

They are metabolized by the liver and excreted in the urine .

Result of Action

The molecular and cellular effects would depend on the specific receptors that the compound interacts with and the downstream effects of these interactions .